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Compound of Interest

Compound Name: Etravirine-d8

Cat. No.: B1140965 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Etravirine-d8, a deuterated analog of the non-nucleoside reverse

transcriptase inhibitor, Etravirine. Researchers, scientists, and drug development professionals

are advised to adhere to these procedural guidelines to ensure safety and compliance with

environmental regulations.

Etravirine and its deuterated form are classified as hazardous due to their potential health and

environmental impacts. Specifically, Etravirine is harmful if swallowed, causes serious eye

irritation, and is very toxic to aquatic life with long-lasting effects[1][2]. Therefore, proper

disposal is not merely a recommendation but a critical component of laboratory safety and

environmental stewardship. All disposal procedures must comply with local, regional, and

national regulations for hazardous waste[2][3].

Hazard and Safety Summary
A thorough understanding of the hazards associated with Etravirine-d8 is the first step in its

safe handling and disposal. The following table summarizes the key hazard information derived

from safety data sheets.
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Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Acute Oral Toxicity
Harmful if

swallowed[1][2].
GHS07

Wash hands

thoroughly after

handling. Do not eat,

drink or smoke when

using this product. If

swallowed, call a

poison center or

doctor if you feel

unwell. Rinse

mouth[2].

Serious Eye Irritation
Causes serious eye

irritation[1].
GHS07

Wear eye protection.

If in eyes, rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. If eye irritation

persists, get medical

advice/attention.

Hazardous to the

Aquatic Environment

(Acute and Chronic)

Very toxic to aquatic

life with long-lasting

effects[1].

GHS09

Avoid release to the

environment. Collect

spillage[3].

Step-by-Step Disposal Protocol for Etravirine-d8
The following protocol outlines the necessary steps for the safe disposal of Etravirine-d8
waste, including pure compound, contaminated labware, and solutions.

Waste Identification and Segregation:

Identify all waste streams containing Etravirine-d8. This includes unused or expired

product, contaminated personal protective equipment (PPE), empty containers, and
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solutions.

Segregate Etravirine-d8 waste from non-hazardous waste and other incompatible

chemical waste.

Container Selection and Labeling:

Select a suitable, leak-proof, and chemically compatible container for the waste. The

original container is often a good choice if it is in good condition[4].

Clearly label the container with the words "Hazardous Waste" and the full chemical name,

"Etravirine-d8"[5]. Do not use abbreviations or chemical formulas.

The label should also include the name and contact information of the generating

laboratory and the date the waste was first added to the container.

Waste Accumulation and Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from sources of ignition or

incompatible materials.

Keep the container closed except when adding waste[5].

Disposal of Contaminated Materials:

Solid Waste: Contaminated items such as gloves, bench paper, and pipette tips should be

placed in the designated Etravirine-d8 solid waste container.

Liquid Waste: Solutions containing Etravirine-d8 should be collected in a designated

liquid waste container. Do not dispose of Etravirine-d8 solutions down the drain[6].

Empty Containers: An empty container that held Etravirine-d8 must be managed as

hazardous waste unless triple-rinsed. The rinsate from the cleaning process must be

collected and disposed of as hazardous waste[4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www1.udel.edu/ehs/waste/pharmaceutical.html
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup[2].

Do not attempt to transport hazardous waste off-site yourself.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Etravirine-d8.
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Etravirine-d8 Disposal Workflow
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Etravirine-d8 waste.
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Experimental Protocols
No specific experimental protocols for the development of these disposal procedures were

cited in the reviewed safety and handling documentation. The provided guidelines are based on

standard best practices for the management and disposal of hazardous laboratory chemicals

as mandated by regulatory bodies such as the Environmental Protection Agency (EPA) and

OSHA. It is imperative to consult your institution's specific protocols and the relevant local and

national regulations to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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